Cas no 211053-50-8 ([(3S)-morpholin-3-yl]methanol)

[(3S)-Morpholin-3-yl]methanol is a chiral morpholine derivative characterized by a hydroxylmethyl group at the 3-position of the morpholine ring. Its stereospecific (S)-configuration makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications, particularly in the development of bioactive compounds and chiral ligands. The presence of both hydroxyl and morpholine functional groups enhances its utility as a versatile building block for drug discovery and fine chemical synthesis. Its well-defined stereochemistry ensures high enantiomeric purity, which is critical for applications requiring precise chiral control. The compound’s stability and solubility in common organic solvents further facilitate its use in complex synthetic routes.
[(3S)-morpholin-3-yl]methanol structure
[(3S)-morpholin-3-yl]methanol structure
Product Name:[(3S)-morpholin-3-yl]methanol
CAS No:211053-50-8
MF:C5H11NO2
MW:117.146341562271
MDL:MFCD06799480
CID:239499
PubChem ID:1514268
Update Time:2025-06-08

[(3S)-morpholin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • (S)-Morpholin-3-ylmethanol
    • (S)-3-Hydroxymethylmorpholine
    • (S)-3-hydroxymethylmorpholine HCl
    • 3(S)-HYDROXYMETHYLMORPHOLINE
    • 3-Morpholinemethanol,(3S)-
    • (S)-Morpholin-3-ylmethanol hydrochloride
    • [(3S)-morpholin-3-yl]methanol
    • (S)-morpholin-3-yl-methanol
    • (S)-3-(Hydroxymethyl)morpholine
    • PubChem11412
    • (3s)-morpholine-3-methanol
    • (3s)-morpholin-3-ylmethanol
    • UCDFBOLUCCNTDQ-YFKPBYRVSA-N
    • FCH854114
    • 3-MORPHOLINEMETHANOL, (3S)-
    • (3S)-3
    • (S)-3-hydroxymethyl-morpholine
    • CS-0031401
    • AMY22661
    • AKOS015855748
    • SCHEMBL18375
    • EN300-95214
    • 211053-50-8
    • A18442
    • MFCD06799480
    • MFCD08447345
    • DTXSID00363824
    • DS-1894
    • MDL: MFCD06799480
    • Inchi: 1S/C5H11NO2/c7-3-5-4-8-2-1-6-5/h5-7H,1-4H2/t5-/m0/s1
    • InChI Key: UCDFBOLUCCNTDQ-YFKPBYRVSA-N
    • SMILES: O1CCN[C@@H](CO)C1

Computed Properties

  • Exact Mass: 117.07900
  • Monoisotopic Mass: 117.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 67.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5
  • XLogP3: -1.2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.045
  • Melting Point: No data available
  • Boiling Point: 218.3°C at 760 mmHg
  • Flash Point: 85.9°C
  • Refractive Index: 1.441
  • PSA: 41.49000
  • LogP: -0.70410

[(3S)-morpholin-3-yl]methanol Security Information

[(3S)-morpholin-3-yl]methanol Pricemore >>

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[(3S)-morpholin-3-yl]methanol Production Method

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